Cas no 1261677-77-3 (2-(4-(Difluoromethoxy)-2-methoxybenzoyl)pyridine)

• Product Name: 2-(4-(Difluoromethoxy)-2-methoxybenzoyl)pyridine
• CAS No: 1261677-77-3
• MF: C₁₄H₁₁F₂NO₃
• MW: 279.238850831985
• CID: 4988632
• Update Time: 2025-10-31

2-(4-(Difluoromethoxy)-2-methoxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Difluoromethoxy)-2-methoxybenzoyl)pyridine

• Inchi： 1S/C14H11F2NO3/c1-19-12-8-9(20-14(15)16)5-6-10(12)13(18)11-4-2-3-7-17-11/h2-8,14H,1H3
• InChI Key： PTJMAZGIFOLQPP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(C2C=CC=CN=2)=O)=C(C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 328
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on 2-(4-(Difluoromethoxy)-2-methoxybenzoyl)pyridine

Professional Introduction to Compound with CAS No 1261677-77-3 and Product Name: 2-(4-(Difluoromethoxy)-2-methoxybenzoyl)pyridine

The compound with the CAS number 1261677-77-3 and the product name 2-(4-(Difluoromethoxy)-2-methoxybenzoyl)pyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both difluoromethoxy and methoxy substituents in the benzoyl moiety, coupled with a pyridine backbone, endows it with distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms. Fluorinated aromatic compounds are particularly valued for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The difluoromethoxy group in this compound is a prime example of such a fluorinated moiety, which has been extensively studied for its ability to modulate biological activity. This group contributes to the compound's lipophilicity and can significantly influence its interaction with biological targets.

The methoxy group, another key substituent in this compound, plays a crucial role in its overall pharmacological properties. Methoxy groups are known to enhance solubility and improve oral bioavailability, making them highly desirable in drug design. The combination of both difluoromethoxy and methoxy groups in the benzoyl moiety of this compound suggests that it may exhibit a synergistic effect, leading to enhanced efficacy and reduced side effects.

The pyridine backbone of 2-(4-(Difluoromethoxy)-2-methoxybenzoyl)pyridine is another critical feature that contributes to its potential as a pharmaceutical agent. Pyridine derivatives are widely recognized for their versatility in medicinal chemistry, often serving as key pharmacophores in various therapeutic classes. The presence of two pyridine rings in this compound's structure not only enhances its structural complexity but also opens up possibilities for diverse biological activities.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral and anticancer agents. The unique electronic properties of fluorine atoms can lead to significant changes in the binding affinity of a drug molecule to its target. In the case of 2-(4-(Difluoromethoxy)-2-methoxybenzoyl)pyridine, these properties may contribute to its potential as an inhibitor of various enzymes and receptors involved in disease pathways.

Moreover, the structural features of this compound make it an attractive scaffold for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its biological activity to target specific diseases or conditions. This flexibility is particularly valuable in drug discovery, where iterative design and optimization are often necessary to achieve desired pharmacological outcomes.

In conclusion, the compound with CAS number 1261677-77-3 and the product name 2-(4-(Difluoromethoxy)-2-methoxybenzoyl)pyridine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of both difluoromethoxy and methoxy substituents on a benzoyl moiety linked to a pyridine backbone, endow it with distinct chemical properties that make it a valuable tool for drug discovery. As research continues to uncover new applications for fluorinated aromatic compounds, this compound is poised to play a significant role in the development of novel therapeutic agents.